Cas no 1192755-14-8 (Benzofuran-7-boronic Acid Pinacol Ester)
Benzofuran-7-boronic Acid Pinacol Ester is a boronic ester derivative widely used in Suzuki-Miyaura cross-coupling reactions due to its stability and reactivity. The pinacol ester group enhances shelf life and handling convenience compared to free boronic acids. This compound serves as a versatile intermediate in pharmaceutical and materials science research, enabling the synthesis of complex benzofuran-containing structures. Its compatibility with diverse reaction conditions and functional groups makes it valuable for constructing carbon-carbon bonds in organic synthesis. The product is typically supplied as a crystalline solid with high purity, ensuring consistent performance in catalytic transformations. Proper storage under inert conditions is recommended to maintain stability.
1192755-14-8 structure
Product Name:Benzofuran-7-boronic Acid Pinacol Ester
CAS No:1192755-14-8
MF:C14H17BO3
MW:244.093984365463
MDL:MFCD13810042
CID:827795
PubChem ID:45790048
Update Time:2025-05-28
Benzofuran-7-boronic Acid Pinacol Ester Chemical and Physical Properties
Names and Identifiers
-
- 7-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)benzo[b]furan
- 2-(Benzofuran-7-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
- 2-(1-benzofuran-7-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
- Benzofuran-7-boronic acid pinacol ester
- SBB099801
- MB13540
- FCH2813653
- OR360666
- X1654
- 7-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1-benzofuran
- Benzofuran, 7-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-y
- F20213
- Z2049763574
- 1192755-14-8
- DS-12757
- CS-0041499
- EN300-212726
- DB-351061
- MFCD13810042
- Benzofuran, 7-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
- AKOS022177264
- DTXSID10672191
- 7-(4,4,5,5-TETRAMETHYL-[1,3,2]DIOXABOROLAN-2-YL)-BENZOFURAN
- Benzofuran-7-boronic Acid Pinacol Ester
-
- MDL: MFCD13810042
- Inchi: 1S/C14H17BO3/c1-13(2)14(3,4)18-15(17-13)11-7-5-6-10-8-9-16-12(10)11/h5-9H,1-4H3
- InChI Key: DNZVVIZYTCIYNY-UHFFFAOYSA-N
- SMILES: O1B(C2C=CC=C3C=COC=23)OC(C)(C)C1(C)C
Computed Properties
- Exact Mass: 244.12700
- Monoisotopic Mass: 244.1270746g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 1
- Complexity: 313
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 31.6
Experimental Properties
- PSA: 31.60000
- LogP: 2.73200
Benzofuran-7-boronic Acid Pinacol Ester Security Information
- Signal Word:Warning
- Hazard Statement: H302-H315-H319-H335
- Warning Statement: P261-P305+P351+P338
- Storage Condition:Sealed in dry,Store in freezer, under -20°C
Benzofuran-7-boronic Acid Pinacol Ester Customs Data
- HS CODE:2934999090
- Customs Data:
China Customs Code:
2934999090Overview:
2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
Benzofuran-7-boronic Acid Pinacol Ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM205674-100mg |
2-(Benzofuran-7-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane |
1192755-14-8 | 97% | 100mg |
$62 | 2021-06-16 | |
| Chemenu | CM205674-250mg |
2-(Benzofuran-7-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane |
1192755-14-8 | 97% | 250mg |
$92 | 2021-06-16 | |
| Chemenu | CM205674-1g |
2-(Benzofuran-7-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane |
1192755-14-8 | 97% | 1g |
$233 | 2021-06-16 | |
| Chemenu | CM205674-5g |
2-(Benzofuran-7-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane |
1192755-14-8 | 97% | 5g |
$960 | 2021-06-16 | |
| Ambeed | A145167-100mg |
2-(Benzofuran-7-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane |
1192755-14-8 | 97% | 100mg |
$50.0 | 2025-03-01 | |
| Ambeed | A145167-250mg |
2-(Benzofuran-7-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane |
1192755-14-8 | 97% | 250mg |
$74.0 | 2025-03-01 | |
| Ambeed | A145167-1g |
2-(Benzofuran-7-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane |
1192755-14-8 | 97% | 1g |
$90.0 | 2025-03-01 | |
| Ambeed | A145167-5g |
2-(Benzofuran-7-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane |
1192755-14-8 | 97% | 5g |
$360.0 | 2025-03-01 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 32R0103P-1g |
Benzofuran-7-boronic acid pinacol ester |
1192755-14-8 | 96% | 1g |
5071.29CNY | 2021-05-07 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 32R0103P-5g |
Benzofuran-7-boronic acid pinacol ester |
1192755-14-8 | 96% | 5g |
20268.21CNY | 2021-05-07 |
Benzofuran-7-boronic Acid Pinacol Ester Related Literature
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
2. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
4. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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